Cas no 1804632-29-8 (6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804632-29-8
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4838674
• Update Time: 2025-10-21

6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4ClF3INO2/c9-2-5-1-4(3-15)6(7(13)14-5)16-8(10,11)12/h1,3H,2H2
• InChI Key： KKBZLJAQPRGJFJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=CC(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804632-29-8)

6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde is a highly versatile and intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With its unique structural features, including a reactive chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, this pyridine derivative presents a rich scaffold for the development of novel bioactive molecules. The compound, identified by the CAS number 1804632-29-8, has emerged as a valuable intermediate in synthetic chemistry, enabling the construction of complex scaffolds that exhibit promising pharmacological properties.

The significance of this compound lies in its ability to serve as a building block for the synthesis of various heterocyclic structures. The presence of the chloromethyl group allows for facile nucleophilic substitution reactions, making it an excellent precursor for introducing diverse functional groups. Simultaneously, the iodo substituent on the pyridine ring provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. The trifluoromethoxy group not only enhances the lipophilicity of the molecule but also contributes to its metabolic stability, attributes that are highly desirable in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has been explored as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that modulate kinases and other signaling proteins. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a lead molecule for therapeutic intervention.

The chloromethyl functionality is particularly noteworthy for its reactivity in forming carbon-carbon bonds through nucleophilic addition reactions. This property has been leveraged to develop novel drug candidates targeting protein-protein interactions and DNA binding sites. Additionally, the iodo group serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures with high precision. Such transformations are crucial in medicinal chemistry for optimizing pharmacokinetic profiles and enhancing target engagement.

The trifluoromethoxy group is another critical feature that contributes to the compound's appeal. Trifluoromethoxy-substituted compounds are well-documented for their improved pharmacokinetic properties, including increased bioavailability and resistance to metabolic degradation. This moiety has been incorporated into numerous drug candidates that have successfully transitioned into clinical development. The combination of these three distinct functional groups makes 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde a multifaceted tool for synthetic chemists and pharmacologists.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that derivatives of this scaffold can effectively interact with biological targets through multiple binding modes. This flexibility has been exploited to design molecules with enhanced binding affinity and selectivity. Furthermore, virtual screening techniques have identified novel analogs with improved pharmacological profiles, underscoring the compound's potential as a starting point for drug discovery campaigns.

The synthesis of 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde itself is an intriguing challenge that has been addressed through various synthetic strategies. One common approach involves the functionalization of a pyridine precursor via halogenation followed by selective substitution reactions. Recent methodologies have focused on greener and more efficient synthetic routes, incorporating catalytic processes that minimize waste and improve yields. These advancements reflect the growing emphasis on sustainable practices in chemical synthesis.

In conclusion, 6-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804632-29-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features enable diverse synthetic possibilities, making it an indispensable intermediate for drug discovery efforts targeting cancer, inflammation, and other diseases. As research continues to uncover new applications for this compound, its significance is poised to grow further, solidifying its role as a pivotal molecule in medicinal chemistry.